Cas no 1083184-46-6 (1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide)

1-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide is a specialized organic compound featuring a unique structural framework combining a cyclohexyl cyanide moiety with a piperidine carboxamide core. Its design incorporates both carbamoyl and dimethylamino functional groups, which may enhance binding affinity and selectivity in pharmacological or agrochemical applications. The presence of the cyanocyclohexyl group suggests potential stability and lipophilicity, while the dimethylpiperidine carboxamide segment could contribute to improved solubility and bioavailability. This compound may serve as an intermediate or active ingredient in the development of receptor-targeted agents, owing to its modular architecture and tunable properties. Further research is required to fully elucidate its mechanistic and applicative potential.
1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide structure
1083184-46-6 structure
Product Name:1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide
CAS No:1083184-46-6
MF:C18H30N4O2
MW:334.456404209137
CID:5850919
PubChem ID:39973211
Update Time:2025-08-04

1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z103809396
    • AKOS033000906
    • EN300-26679500
    • 1083184-46-6
    • 1-[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]-N,N-dimethylpiperidine-4-carboxamide
    • 1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide
    • Inchi: 1S/C18H30N4O2/c1-20(2)17(24)15-7-11-22(12-8-15)13-16(23)21(3)18(14-19)9-5-4-6-10-18/h15H,4-13H2,1-3H3
    • InChI Key: MELHQJQHWPQVEJ-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCC(C(N(C)C)=O)CC1)N(C)C1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 334.23687621g/mol
  • Monoisotopic Mass: 334.23687621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.6Ų

1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide Pricemore >>

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1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide Related Literature

Additional information on 1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide

Research Briefing on 1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide (CAS: 1083184-46-6)

The compound 1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide (CAS: 1083184-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to ensure the compound's structural integrity and purity. The synthetic pathway involves a multi-step process, including the formation of the cyclohexyl cyanide intermediate, followed by carbamoylation and subsequent coupling with the piperidine derivative.

Pharmacological evaluations of 1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide have revealed its potent activity as a modulator of specific neurotransmitter receptors. In vitro studies using cell-based assays demonstrated its high affinity for certain G-protein coupled receptors (GPCRs), suggesting potential applications in neurological disorders. Furthermore, preliminary in vivo studies in animal models have shown promising results in terms of bioavailability and blood-brain barrier penetration, which are critical factors for central nervous system (CNS) targeting drugs.

The compound's mechanism of action has been elucidated through molecular docking studies and X-ray crystallography, which have provided insights into its binding interactions with target proteins. These structural analyses have highlighted the importance of the cyanocyclohexyl and carbamoyl moieties in mediating its biological activity. Additionally, structure-activity relationship (SAR) studies have identified key modifications that could enhance its efficacy and reduce potential off-target effects.

Current research is also exploring the therapeutic potential of 1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide in various disease models, including neurodegenerative diseases and chronic pain conditions. Early-stage clinical trials are being planned to evaluate its safety and efficacy in human subjects. The compound's unique chemical structure and promising preclinical data position it as a strong candidate for further development in the pharmaceutical industry.

In conclusion, 1-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-N,N-dimethylpiperidine-4-carboxamide (CAS: 1083184-46-6) represents a promising avenue for drug discovery and development. Its synthesis, pharmacological properties, and potential clinical applications are areas of active research, with the aim of translating these findings into novel therapeutics for unmet medical needs. Continued investigation into its mechanism of action and optimization of its chemical properties will be crucial for its successful advancement into clinical use.

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